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Compound of Interest

Compound Name: 3,4-dimethyl-1H-pyrazol-5-ol

Cat. No.: B2911933 Get Quote

The Critical Role of Tautomerism
Understanding the spectral data of 3,4-dimethyl-1H-pyrazol-5-ol is impossible without first

appreciating its tautomeric nature. Pyrazol-5-ones exist in a dynamic equilibrium between three

principal forms: the hydroxyl-pyrazole (OH-form), the keto-pyrazole (CH-form), and the

zwitterionic/keto form (NH-form).[2][3] The predominant tautomer depends on factors such as

the solvent, temperature, and the physical state (solid or solution).[2] This equilibrium is the

primary reason for variability in spectral data and must be the cornerstone of any analytical

interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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